(2Z)-2-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C27H24N2O4S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (2Z)-2-[[3-methoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C27H24N2O4S/c1-18-7-5-8-20(15-18)32-13-6-14-33-23-12-11-19(16-24(23)31-2)17-25-26(30)29-22-10-4-3-9-21(22)28-27(29)34-25/h3-5,7-12,15-17H,6,13-14H2,1-2H3/b25-17-
• InChI Key: WSVICSFAYPUCAK-UQQQWYQISA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)OC
• SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)OC

Description

(2Z)-2-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, commonly known as MTB, is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields. MTB belongs to the class of thiazolo[3,2-a]benzimidazole derivatives and has been studied for its biological activities and pharmacological properties.

Mechanism of Action

The mechanism of action of MTB is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins involved in various cellular processes. MTB has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
Biochemical and physiological effects:
MTB has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest. It has also been shown to exhibit anti-inflammatory and antioxidant activities. MTB has been studied for its potential use in the treatment of various diseases such as cancer, fungal infections, and bacterial infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTB in lab experiments is its ability to exhibit a wide range of biological activities, making it a versatile compound for studying various cellular processes. However, one of the main limitations of using MTB is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on MTB, including the development of more efficient synthesis methods, the identification of its molecular targets, and the development of more potent derivatives with improved pharmacological properties. MTB has also been studied for its potential use in the treatment of neurodegenerative diseases and as a potential therapeutic agent for diabetes. Further research is needed to fully understand the potential applications of MTB in these areas.

Synthesis Methods

The synthesis of MTB involves several steps and requires the use of specific reagents and conditions. The most common method for synthesizing MTB involves the condensation of 2-(4-methoxyphenyl)thiazolidin-4-one with 4-(3-(3-methylphenoxy)propoxy)benzaldehyde in the presence of a base, followed by cyclization with o-phenylenediamine. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

MTB has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit a wide range of biological activities, including anticancer, antifungal, and antibacterial properties. MTB has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.